N-[2-[(4-fluoro-3-methylphenyl)sulfonyl]-2-(2-thienyl)ethyl]-2-(3-methylphenyl)acetamide

• IUPAC Name: N-[2-(4-fluoro-3-methylphenyl)sulfonyl-2-thiophen-2-ylethyl]-2-(3-methylphenyl)acetamide
• InChI: InChI=1S/C22H22FNO3S2/c1-15-5-3-6-17(11-15)13-22(25)24-14-21(20-7-4-10-28-20)29(26,27)18-8-9-19(23)16(2)12-18/h3-12,21H,13-14H2,1-2H3,(H,24,25)
• InChI Key: ULLOWAGYANLYDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)NCC(C2=CC=CS2)S(=O)(=O)C3=CC(=C(C=C3)F)C
• Molecular Formula: C22H22FNO3S2
• Molecular Weight: 431.5 g/mol

Description

The compound “N-[2-[(4-fluoro-3-methylphenyl)sulfonyl]-2-(2-thienyl)ethyl]-2-(3-methylphenyl)acetamide” is a complex organic molecule. It contains several functional groups, including a sulfonyl group, an acetamide group, and aromatic rings.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the sulfonyl group, the introduction of the acetamide group, and the coupling of the aromatic rings. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple aromatic rings and functional groups. The presence of the sulfonyl and acetamide groups could potentially influence the overall shape and reactivity of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the sulfonyl and acetamide groups, as well as the aromatic rings. These groups could potentially undergo a variety of reactions, including substitution and addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfonyl and acetamide groups could influence its solubility, while the aromatic rings could influence its stability.

Mechanism of Action

Without specific context (such as the compound’s use in a pharmaceutical or industrial application), it’s difficult to predict the mechanism of action of this compound.

Safety and Hazards

Without specific safety data, it’s difficult to comment on the potential hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve exploring its potential applications, studying its reactivity, or investigating its physical and chemical properties in more detail.